3-Cyclopropoxy-5-isopropoxybenzaldehyde

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: 3-cyclopropyloxy-5-propan-2-yloxybenzaldehyde
• InChI: InChI=1S/C13H16O3/c1-9(2)15-12-5-10(8-14)6-13(7-12)16-11-3-4-11/h5-9,11H,3-4H2,1-2H3
• InChI Key: YCTCHQIPSKDGQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1)OC2CC2)C=O

Description

3-Cyclopropoxy-5-isopropoxybenzaldehyde is an aromatic aldehyde derivative featuring two distinct alkoxy substituents: a cyclopropoxy group at the 3-position and an isopropoxy group at the 5-position of the benzaldehyde core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-5-isopropoxybenzaldehyde can be achieved through various organic reactions. One common method involves the Suzuki–Miyaura coupling reaction, which is a palladium-catalyzed cross-coupling reaction between an aryl halide and an organoboron compound . The reaction typically requires a base, such as potassium carbonate, and is conducted in a solvent like tetrahydrofuran (THF) under an inert atmosphere.

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-5-isopropoxybenzaldehyde are not widely documented, the general approach would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-5-isopropoxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The aromatic ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Electrophilic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: 3-Cyclopropoxy-5-isopropoxybenzoic acid.

Reduction: 3-Cyclopropoxy-5-isopropoxybenzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

3-Cyclopropoxy-5-isopropoxybenzaldehyde is utilized in several scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-5-isopropoxybenzaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The cyclopropoxy and isopropoxy groups may influence the compound’s binding affinity and specificity for different molecular targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Due to the absence of direct data on 3-Cyclopropoxy-5-isopropoxybenzaldehyde in the provided evidence, comparisons will focus on structurally analogous benzaldehyde derivatives and their general properties.

Comparison with 3-Chlorobenzaldehyde (CAS: 587-04-2)

3-Chlorobenzaldehyde () shares a benzaldehyde backbone but substitutes a chlorine atom at the 3-position instead of a cyclopropoxy group. Key differences include:

• Reactivity : The electron-withdrawing chlorine in 3-chlorobenzaldehyde likely increases electrophilicity at the aldehyde group compared to the electron-donating alkoxy substituents in the target compound.
• Safety Profile : 3-Chlorobenzaldehyde requires stringent safety measures (e.g., skin/eye rinsing, medical consultation upon exposure ), whereas alkoxy-substituted benzaldehydes may exhibit milder toxicity depending on substituent hydrophobicity.
• Synthetic Utility : Chloro-substituted benzaldehydes are often used in cross-coupling reactions, while alkoxy groups may favor nucleophilic aromatic substitution or serve as protecting groups.

Comparison with 1,3-Bis(5-methoxy-2-mercaptobenzimidazole) Propane (Compound D)

While structurally distinct (), Compound D provides insights into substituent effects:

• Spectroscopic Features : Alkoxy groups (e.g., methoxy in Compound D) exhibit characteristic IR peaks (e.g., C-O stretch ~1270–1343 cm⁻¹) , which could overlap with cyclopropoxy/isopropoxy vibrations in the target compound.
• Solubility : The bulky isopropoxy and cyclopropoxy groups in 3-Cyclopropoxy-5-isopropoxybenzaldehyde may reduce water solubility compared to smaller substituents like methoxy.

Hypothetical Data Table for Comparative Analysis

Property	3-Cyclopropoxy-5-isopropoxybenzaldehyde (Hypothetical)	3-Chlorobenzaldehyde	1,3-Bis(5-methoxy-2-mercaptobenzimidazole) Propane
Electron Effect	Electron-donating (alkoxy)	Electron-withdrawing (Cl)	Electron-donating (methoxy)
Reactivity	Moderate electrophilicity	High electrophilicity	Nucleophilic (mercapto groups)
Solubility (Polarity)	Low (bulky alkoxy groups)	Moderate	Low (aromatic, hydrophobic groups)
Safety Concerns	Likely low (alkoxy vs. halogen)	High (skin/eye irritation)	Unreported